Cas no 1183858-08-3 (2-Benzyl-4-chloro-5,6-dimethylpyrimidine)

• Product Name: 2-Benzyl-4-chloro-5,6-dimethylpyrimidine
• CAS No: 1183858-08-3
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5057114
• Update Time: 2025-05-21

2-Benzyl-4-chloro-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-chloro-5,6-dimethylpyrimidine

• Inchi： 1S/C13H13ClN2/c1-9-10(2)15-12(16-13(9)14)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： YWZGHQNBEJPQNX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)N=C(CC2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Benzyl-4-chloro-5,6-dimethylpyrimidine

2-Benzyl-4-chloro-5,6-dimethylpyrimidine (CAS 1183858-08-3): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 2-Benzyl-4-chloro-5,6-dimethylpyrimidine (CAS 1183858-08-3) has emerged as a valuable intermediate for pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyrimidine core with strategic substitutions, offers unique reactivity patterns that make it particularly useful in medicinal chemistry applications. The presence of both chloro and benzyl functional groups at positions 4 and 2 respectively, along with methyl groups at positions 5 and 6, creates multiple sites for further chemical modifications.

Recent trends in drug discovery have shown increased interest in pyrimidine derivatives, particularly those with chloro-substituted aromatic systems. This compound serves as an excellent precursor for the synthesis of more complex molecules targeting various biological pathways. Researchers are particularly interested in how the 2-benzyl-4-chloro substitution pattern influences molecular interactions in drug-receptor binding, making CAS 1183858-08-3 a frequently requested chemical in academic and industrial laboratories.

The synthetic utility of 2-Benzyl-4-chloro-5,6-dimethylpyrimidine extends beyond pharmaceutical applications. In material science, this compound has shown promise as a building block for organic electronic materials. The dimethylpyrimidine core provides structural rigidity while the benzyl group offers potential for further functionalization, making it attractive for designing novel organic semiconductors. Recent publications have highlighted its use in creating charge-transport materials for OLED applications.

From a commercial perspective, the demand for high-purity 2-Benzyl-4-chloro-5,6-dimethylpyrimidine has been steadily increasing. Suppliers typically offer this compound with purity levels exceeding 98%, meeting the stringent requirements of pharmaceutical research. The global market for specialty pyrimidine derivatives like this is projected to grow significantly, driven by the expanding drug discovery sector and increasing investment in novel material development.

Handling and storage recommendations for CAS 1183858-08-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. The compound is typically supplied as a white to off-white crystalline powder, stable under recommended storage conditions (room temperature, protected from moisture).

Analytical characterization of 2-Benzyl-4-chloro-5,6-dimethylpyrimidine typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques confirm the identity and quality of the material, ensuring it meets research-grade specifications. The distinct spectral features of this compound, particularly the characteristic signals from the dimethylpyrimidine protons and the benzyl aromatic protons, make identification straightforward.

Recent synthetic methodology developments have improved access to 2-Benzyl-4-chloro-5,6-dimethylpyrimidine derivatives. Modern catalytic approaches allow for selective modifications at various positions on the pyrimidine ring, enabling the creation of diverse compound libraries for biological screening. These advances have made this scaffold particularly valuable in fragment-based drug discovery programs.

The environmental fate and biodegradation profile of CAS 1183858-08-3 have become topics of interest as sustainability gains importance in chemical research. Preliminary studies suggest that under appropriate conditions, the compound can undergo microbial degradation, though comprehensive ecotoxicological data remains an area for further investigation.

In conclusion, 2-Benzyl-4-chloro-5,6-dimethylpyrimidine represents a versatile and valuable intermediate in modern chemical research. Its unique structural features, combined with the growing importance of pyrimidine-based compounds in medicinal chemistry and materials science, ensure its continued relevance in scientific investigations. As research into targeted therapies and advanced materials progresses, the applications of this compound are likely to expand further.